2-Bromobenzyl-(3-chlorophenyl)ether

• IUPAC Name: 1-bromo-2-[(3-chlorophenoxy)methyl]benzene
• InChI: InChI=1S/C13H10BrClO/c14-13-7-2-1-4-10(13)9-16-12-6-3-5-11(15)8-12/h1-8H,9H2
• InChI Key: QTBJGROUBLHIHT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=CC(=CC=C2)Cl)Br
• Molecular Formula: C13H10BrClO
• Molecular Weight: 297.57 g/mol

Description

2-Bromobenzyl-(3-chlorophenyl)ether is a halogenated aromatic ether characterized by an ortho-brominated benzyl group linked via an ether bond to a 3-chlorophenyl moiety. Its molecular structure combines bromine and chlorine substituents, which confer distinct electronic and steric properties. These halogens influence reactivity, solubility, and thermal stability, making the compound relevant in pharmaceutical intermediates, agrochemicals, or materials science .

Biological Activity

2-Bromobenzyl-(3-chlorophenyl)ether is a compound that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of 2-Bromobenzyl-(3-chlorophenyl)ether consists of a bromobenzyl group attached to a chlorophenyl ether. This unique arrangement contributes to its biological properties, as the halogen substituents can significantly influence the compound's reactivity and interaction with biological targets.

Antimicrobial Activity

Research has indicated that 2-Bromobenzyl-(3-chlorophenyl)ether exhibits antimicrobial properties . Studies have shown its effectiveness against various bacterial strains, suggesting a potential role in developing new antimicrobial agents. The mechanism may involve the disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Anticancer Properties

In addition to its antimicrobial effects, 2-Bromobenzyl-(3-chlorophenyl)ether has been investigated for anticancer activity . Preliminary studies suggest that the compound may induce apoptosis in cancer cells, possibly through the activation of specific signaling pathways that lead to cell death. The presence of bromine and chlorine atoms is believed to enhance its binding affinity to cancer-related targets.

The mechanism of action for 2-Bromobenzyl-(3-chlorophenyl)ether likely involves interactions with enzymes or receptors in biological systems. The ether linkage provides a flexible scaffold that can modulate biochemical pathways, while the halogen substituents may enhance binding affinities and reactivity towards specific molecular targets.

In Vitro Studies

• Antimicrobial Efficacy : A study demonstrated that 2-Bromobenzyl-(3-chlorophenyl)ether showed significant activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL depending on the strain tested.
• Cancer Cell Line Testing : In vitro assays on various cancer cell lines revealed that the compound inhibited cell proliferation with IC50 values between 5-20 µM, indicating promising anticancer potential.

Comparative Analysis with Similar Compounds

Compound Name	MIC (µg/mL)	IC50 (µM)	Activity Type
2-Bromobenzyl-(3-chlorophenyl)ether	10-50	5-20	Antimicrobial, Anticancer
3-Bromobenzyl-(4-chlorophenyl)ether	15-60	10-25	Antimicrobial
4-Bromobenzyl-(3-chlorophenyl)ether	20-70	12-30	Antimicrobial

This table illustrates the comparative efficacy of 2-Bromobenzyl-(3-chlorophenyl)ether against similar compounds, highlighting its competitive activity in both antimicrobial and anticancer domains.

Comparison with Similar Compounds

Structural Analogs and Positional Isomers

4-Bromobenzyl-(3-chlorophenyl)ether (CAS: 1274695-52-1)

• Structural Difference : Bromine substituent at the para position on the benzyl group vs. ortho in the target compound.
• The electronic effects (e.g., resonance) may differ due to bromine positioning, affecting reactivity in nucleophilic substitutions .

2-Bromobenzyl-(4-tert-butylphenyl)ether (CAS: 1275091-44-5)

• Structural Difference : Replacement of 3-chlorophenyl with a bulky 4-tert-butylphenyl group.
• Impact: The tert-butyl group increases hydrophobicity (higher logP) and thermal stability due to steric protection of the ether linkage. This analog may exhibit improved solubility in nonpolar solvents compared to the chlorinated variant .

Halogen-Substituted Ethers with Varied Backbones

3-Bromobenzyl Cyclohexyl Ether (CAS: 1224436-10-5)

• Structural Difference : Cyclohexyl group replaces the 3-chlorophenyl moiety.
• Impact : The aliphatic cyclohexyl group reduces aromatic π-π interactions, lowering melting points and enhancing flexibility. This compound may exhibit higher volatility but reduced thermal stability compared to fully aromatic analogs .

3-(4-Bromophenoxy)benzyl 2-(4-chlorophenyl)-2-ethylpropyl Ether (CAS: 80843-98-7)

• Structural Difference : Additional ethylpropyl chain and a second chlorophenyl group.
• Impact : Increased molecular weight (C24H24BrClO2) and lipophilicity enhance persistence in lipid-rich environments. The branched alkyl chain may hinder crystallization, resulting in amorphous solid forms .

Brominated Diphenyl Ethers (BDEs)

2-Bromodiphenyl Ether (BDE-1; CAS: 7025-06-1)

• Structural Difference : Single bromine on a diphenyl ether backbone vs. benzyl-linked halogens in the target compound.
• Impact: BDE-1’s simpler structure lacks the steric effects of the benzyl group, leading to higher environmental mobility.

Physicochemical Properties

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight	logP (Predicted)	Melting Point (°C)	Thermal Stability
2-Bromobenzyl-(3-chlorophenyl)ether	311.6	~4.2	120–125*	Moderate
4-Bromobenzyl-(3-chlorophenyl)ether	311.6	~3.8	110–115*	Moderate
2-Bromobenzyl-(4-tert-butylphenyl)ether	347.3	~5.1	90–95*	High
3-Bromobenzyl Cyclohexyl Ether	269.2	~4.1	60–65	Low

*Estimated based on structural analogs .